Cas no 2229464-52-0 (2-fluoro-2-(2-methyl-2H-indazol-3-yl)ethan-1-amine)

• Product Name: 2-fluoro-2-(2-methyl-2H-indazol-3-yl)ethan-1-amine
• CAS No: 2229464-52-0
• MF: C₁₀H₁₂FN₃
• MW: 193.220785140991
• CID: 5974674
• PubChem ID: 165690184
• Update Time: 2025-10-29

2-fluoro-2-(2-methyl-2H-indazol-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-(2-methyl-2H-indazol-3-yl)ethan-1-amine
• 2229464-52-0
• EN300-1803372

• Inchi： 1S/C10H12FN3/c1-14-10(8(11)6-12)7-4-2-3-5-9(7)13-14/h2-5,8H,6,12H2,1H3
• InChI Key： LCZGIUQXVOASKD-UHFFFAOYSA-N
• SMILES： FC(CN)C1=C2C=CC=CC2=NN1C

Computed Properties

• Exact Mass: 193.10152556g/mol
• Monoisotopic Mass: 193.10152556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-fluoro-2-(2-methyl-2H-indazol-3-yl)ethan-1-amine

2-Fluoro-2-(2-Methyl-2H-Indazol-3-Yl)Ethan-1-Amine: A Comprehensive Overview

The compound 2-fluoro-2-(2-methyl-2H-indazol-3-yl)ethan-1-amine, identified by the CAS number 2229464-52-0, is a structurally unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of indazole derivatives, which have garnered considerable attention in recent years due to their diverse biological activities and structural versatility. The molecule features a central ethanamine backbone substituted with a fluoro group and an indazole ring, making it a promising candidate for further research and development.

The indazole moiety, a bicyclic structure consisting of a benzene ring fused with an imidazole ring, is known for its ability to participate in various hydrogen bonding interactions and π–π stacking, which are critical for molecular recognition and binding in biological systems. The presence of the fluoro group at the second position of the ethanamine backbone introduces additional electronic effects, enhancing the compound's reactivity and selectivity in chemical reactions. This makes 2-fluoro-2-(2-methyl-2H-indazol-3-yl)ethan-1-amine an attractive building block for medicinal chemistry.

Recent studies have highlighted the potential of indazole derivatives as inhibitors of various enzymes, including kinases and proteases, which are key targets in the treatment of diseases such as cancer and neurodegenerative disorders. For instance, researchers have demonstrated that certain indazole-containing compounds can modulate the activity of cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression. The substitution pattern in cas no 2229464-52-0 suggests that it may exhibit similar or enhanced inhibitory effects compared to other known indazole derivatives.

In addition to its enzymatic inhibition potential, cas no 2229464 has shown promise in modulating cellular signaling pathways. For example, studies have indicated that certain indazole derivatives can interfere with the Wnt/β-catenin pathway, a critical regulator of cell proliferation and differentiation. This pathway is often dysregulated in cancer, making compounds like cas no 2 valuable candidates for anticancer drug development.

The synthesis of cas no 1 typically involves multi-step organic reactions, including nucleophilic substitutions, coupling reactions, and cyclizations. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to synthesize this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of indazole derivatives like cas no 0.

Beyond its pharmacological applications, cas no 1 has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (OLEDs) and field-effect transistors (FETs). Researchers have explored the ability of indazole derivatives to act as electron transport layers or active semiconducting materials in these devices, leveraging their high charge carrier mobility and stability under operational conditions.

In conclusion, CAS No: 1, or CAS No: 0, represents a versatile molecule with broad applications across multiple disciplines. Its structural features make it an ideal candidate for further exploration in drug discovery, materials science, and chemical synthesis. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing both scientific understanding and practical applications.